Cas no 898452-75-0 (N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 898452-75-0
• MF: C₂₃H₂₂ClN₃O₂S
• MW: 439.957683086395
• CID: 5493005
• Update Time: 2025-07-14

N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-chlorophenyl)-N2-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-
• N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C23H22ClN3O2S/c24-18-8-3-4-9-19(18)26-23(29)22(28)25-14-20(21-10-5-13-30-21)27-12-11-16-6-1-2-7-17(16)15-27/h1-10,13,20H,11-12,14-15H2,(H,25,28)(H,26,29)
• InChI Key： YXPOVGSSJQPOFD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)=O

Additional information on N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

N'-(2-Chlorophenyl)-N-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)-2-(Thiophen-2-yl)ethylethanediamide (CAS No. 898452-75-0): An Overview

N'-(2-Chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 898452-75-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chlorophenyl group, a 1,2,3,4-tetrahydroisoquinoline moiety, and a thiophene ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The 1,2,3,4-tetrahydroisoquinoline moiety is particularly noteworthy due to its presence in various bioactive molecules. This substructure is known for its ability to interact with specific protein targets and has been implicated in a range of biological processes. For instance, recent studies have shown that compounds containing this moiety exhibit potent anti-inflammatory and neuroprotective properties. The inclusion of the chlorophenyl group further enhances the compound's lipophilicity and stability, which are crucial for its pharmacokinetic profile.

The presence of the thiophene ring adds another layer of complexity to the molecule. Thiophene-containing compounds are known for their diverse biological activities, including antimicrobial and antitumor properties. The combination of the thiophene ring with the other structural elements in N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide suggests that it may have a broad spectrum of therapeutic applications.

In terms of its chemical synthesis, N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide can be prepared through a multi-step process involving the coupling of appropriate building blocks. The synthesis typically involves the formation of an amide bond between the chlorophenyl and tetrahydroisoquinoline moieties, followed by the introduction of the thiophene ring. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale studies.

The biological evaluation of N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide has revealed several promising findings. In vitro studies have demonstrated that this compound exhibits significant activity against various cancer cell lines. Specifically, it has shown potent cytotoxic effects on breast cancer cells and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

In addition to its anticancer properties, N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis. The compound's ability to inhibit pro-inflammatory cytokines like TNF-alpha and IL-6 contributes to its anti-inflammatory effects.

The neuroprotective properties of N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide have also been explored. In vitro experiments using neuronal cell cultures have demonstrated that this compound can protect neurons from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-(2-chlorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, N'-(chlorophenyl)-N⁺-^{(tetrahydroisoquinolin-y-l)}-^{(thiophen-ylyl)}-_(ethyl)-_(ethyl)-_{diamide (CAS No. 898450)} represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in the fields of oncology, inflammation management, and neuroprotection.